Cas no 357229-21-1 (2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide)

• Product Name: 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide
• CAS No: 357229-21-1
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 6310798
• PubChem ID: 2371100
• Update Time: 2025-06-13

2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide
• 357229-21-1
• Z56848620
• EN300-26576461
• 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide

• Inchi： 1S/C21H16N2O2/c22-13-18(21(23)24)12-15-8-10-19(11-9-15)25-14-17-6-3-5-16-4-1-2-7-20(16)17/h1-12H,14H2,(H2,23,24)/b18-12-
• InChI Key： COXFJFGJPMGSEH-PDGQHHTCSA-N
• SMILES： O(C1C=CC(/C=C(/C#N)\C(N)=O)=CC=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 328.121177757g/mol
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide

Introduction to 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide (CAS No. 357229-21-1)

2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide (CAS No. 357229-21-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide is characterized by a cyano group, a prop-2-enamide moiety, and a phenyl ring substituted with a naphthalen-1-ylmethoxy group. This arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists. The presence of the cyano group enhances the electrophilicity of the molecule, while the amide functionality introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the naphthalen-1-ylmethoxy moiety. This substituent has been shown to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. The combination of these features in 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide suggests that it may possess multiple mechanisms of action, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The versatile nature of its functional groups allows for further chemical modifications, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of novel compounds is essential.

Recent studies have begun to unravel the biological significance of 2-Cyano-3-{4-[(naphthalen-1-yl)methoxy]phenyl}prop-2-enamide by examining its interactions with specific enzymes and receptors. Preliminary research indicates that this compound may exhibit inhibitory effects on certain kinases and other targets implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The synthesis of 2-Cyano-3-{4-[(naphthalen-1-ylmethoxy)phenyl}prop--2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the methoxy substitution on the naphthalene ring can be achieved through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The final step involves forming the amide bond between the prop--2-enene and an amine derivative.

Advances in synthetic methodologies have greatly enhanced the efficiency of producing 2-Cyano--3-{4-[naphthalen--1--yilmethoxy)phenyl}prop--2-enamide, enabling researchers to scale up production for both laboratory and industrial applications. Techniques such as flow chemistry and continuous manufacturing have been particularly beneficial in improving reaction conditions and reducing waste.

The pharmacokinetic properties of 2-Cyano--3-{4-[naphthalen--1--yilmethoxy)phenyl}prop--2-enamide are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for assessing its suitability as a drug candidate and for optimizing dosing regimens. Initial data suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability.

In conclusion, 2-Cyano--3-{4-[naphthalen--1--yilmethoxy)phenyl}prop--2-enamide (CAS No. 357229--21--1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further exploration. As research continues to uncover new insights into its properties, this molecule is poised to play a crucial role in the development of innovative therapeutic strategies.